Cas no 2229514-43-4 (tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate
• CAS No: 2229514-43-4
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5974688
• PubChem ID: 165670554
• Update Time: 2025-08-05

tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate
• EN300-1901229
• 2229514-43-4
• tert-butyl N-[2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propyl]carbamate

• Inchi： 1S/C18H27N3O2/c1-12-15(14-8-6-7-9-16(14)21(12)5)10-13(19)11-20-17(22)23-18(2,3)4/h6-9,13H,10-11,19H2,1-5H3,(H,20,22)
• InChI Key： DOMCHTAAPCBPBJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1=C(C)N(C)C2C=CC=CC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate

Research Brief on tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate (CAS: 2229514-43-4): Recent Advances and Applications

The compound tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate (CAS: 2229514-43-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the indole moiety and the tert-butyl carbamate group, make it a promising candidate for further investigation.

Recent studies have highlighted the synthetic routes for tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. The synthesis typically involves multi-step reactions, including the protection of the amino group and the subsequent introduction of the indole moiety. These methodological advancements have facilitated the production of the compound in sufficient quantities for further biological testing.

In terms of biological activity, preliminary studies have demonstrated that tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate exhibits promising interactions with specific molecular targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, in vitro assays have shown that the compound can modulate the activity of certain kinases, suggesting its potential as a kinase inhibitor. Additionally, molecular docking studies have provided insights into the binding modes of the compound, further supporting its therapeutic relevance. These findings underscore the need for more extensive in vivo studies to validate its efficacy and safety.

The therapeutic potential of tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate extends to various disease areas, including cancer, neurodegenerative disorders, and infectious diseases. In cancer research, the compound has shown cytotoxic effects against specific cancer cell lines, with minimal toxicity to normal cells. This selectivity is attributed to its ability to interfere with key signaling pathways that are dysregulated in cancer. Moreover, its neuroprotective properties have been explored in models of neurodegenerative diseases, where it has demonstrated the ability to mitigate oxidative stress and inflammation. These diverse applications highlight the compound's versatility and potential as a lead molecule for drug development.

Despite these promising findings, several challenges remain in the development of tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative research involving chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, tert-butyl N-2-amino-3-(1,2-dimethyl-1H-indol-3-yl)propylcarbamate (CAS: 2229514-43-4) represents a promising candidate in the field of medicinal chemistry, with demonstrated biological activity and therapeutic potential. Continued research into its synthesis, mechanism of action, and optimization will be essential for its successful translation into clinical applications. This research brief provides a comprehensive overview of the current state of knowledge and highlights the avenues for future investigation.